Cas no 22779-02-8 (4-ethynyl-1,3,5-trimethyl-1H-pyrazole)

• Product Name: 4-ethynyl-1,3,5-trimethyl-1H-pyrazole
• CAS No: 22779-02-8
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 1411782
• PubChem ID: 12299300
• Update Time: 2025-04-23

4-ethynyl-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl-
• AKOS006273948
• SCHEMBL16631011
• G39087
• 4-ethynyl-1,3,5-trimethyl-1H-pyrazole
• BS-40561
• EN300-1706587
• 1-ethynyl-1,3,5-trimethylpyrazole
• CS-0236385
• MFCD00481868
• 4-Ethynyl-1,3,5-trimethyl-1H-pyrazole, AldrichCPR
• 22779-02-8
• 4-ethynyl-1,3,5-trimethylpyrazole

• Inchi： 1S/C8H10N2/c1-5-8-6(2)9-10(4)7(8)3/h1H,2-4H3
• InChI Key： LSZCMIHELJFHCK-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C#C)C(C)=N1

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-ethynyl-1,3,5-trimethyl-1H-pyrazole

Introduction to 1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl- (CAS No: 22779-02-8)

1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl-, identified by the Chemical Abstracts Service Number (CAS No) 22779-02-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, a family of molecules known for their broad spectrum of pharmacological properties and utility in drug design. The presence of an ethynyl group at the 4-position and three methyl substituents at the 1, 3, and 5 positions endows this molecule with unique chemical and electronic characteristics, making it a valuable scaffold for further derivatization and exploration.

The structural motif of 1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl- is highly conducive to interactions with biological targets. The ethynyl group introduces a reactive site that can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds. These reactions are particularly useful in constructing complex molecular architectures that mimic natural products or designed pharmacophores. Additionally, the electron-withdrawing nature of the triple bond in the ethynyl group can modulate the electronic properties of the pyrazole ring, influencing its reactivity and binding affinity towards biological receptors.

The three methyl groups at the 1, 3, and 5 positions of the pyrazole ring contribute to steric hindrance and lipophilicity, factors that are critical in determining the compound's solubility, permeability across biological membranes (P-gp), and overall pharmacokinetic profile. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties. For instance, the trimethyl-substituted pyrazole core has been shown to enhance binding interactions with certain enzyme active sites or receptor pockets by providing favorable van der Waals contacts and hydrophobic clustering.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl- has emerged as a promising intermediate in this context. Its unique structure allows for facile functionalization at multiple sites, enabling the synthesis of a diverse library of analogs for high-throughput screening (HTS) or rational drug design. Researchers have leveraged this compound to explore its potential in various therapeutic areas, including anti-inflammatory agents, antimicrobial drugs, and kinase inhibitors.

One notable application of 1H-Pyrazole derivatives has been in the development of inhibitors targeting protein kinases, which are key enzymes involved in numerous cellular signaling pathways associated with diseases such as cancer. The pyrazole scaffold is particularly well-suited for this purpose due to its ability to mimic ATP binding pockets in kinases. For example, studies have demonstrated that substituents like the ethynyl group can be incorporated into kinase inhibitors to improve binding affinity and selectivity. The trimethyl-substituted pyrazole core further enhances these interactions by optimizing steric complementarity with the enzyme's active site.

Another area where 1H-Pyrazole derivatives have shown promise is in anti-inflammatory therapy. Pyrazole-based compounds have been reported to exhibit inhibitory activity against cyclooxygenase (COX) enzymes and other inflammatory mediators. The ethynyl group provides a handle for further derivatization into more potent anti-inflammatory agents through strategies such as halogenation or introduction of additional heterocycles. Such modifications can fine-tune the pharmacological profile of these compounds to achieve higher efficacy while minimizing side effects.

The versatility of 1H-Pyrazole derivatives extends beyond their applications as direct therapeutic agents; they also serve as valuable building blocks for more complex molecules. For instance, through transition-metal-catalyzed reactions like palladium-catalyzed cross-coupling or copper-mediated coupling reactions with aryl halides or boronic acids containing suitable functional groups at their terminals can be achieved readily using 1H-Pyrazole derivatives as starting materials. This capability is particularly useful in constructing polycyclic scaffolds or incorporating additional pharmacophoric elements into drug candidates.

The synthesis of 1H-Pyrazole derivatives, including 1H-Pyrazole, 4-ethynyl-1,3,5-trimethyl-, typically involves multi-step organic transformations starting from commercially available precursors such as hydrazine hydrate or hydrazine derivatives combined with appropriate α-haloketones or α-bromoaldehydes under controlled conditions. The introduction of methyl groups can be achieved through alkylation reactions using methylating agents like dimethyl sulfate or methyl iodide after protecting any reactive hydroxyl or amino groups present on the precursor molecule(s). Subsequent functionalization at different positions on the pyrazole ring requires careful selection of reagents and reaction conditions to avoid unwanted side products while maintaining high yields throughout each synthetic step.

The ethynyl group present at position four on the pyrazole ring is particularly noteworthy due to its reactivity towards various coupling reactions that are widely employed in modern synthetic organic chemistry. Suzuki-Miyaura cross-coupling reactions between aryl halides/boronic acids containing electron-deficient substituents offer an efficient route toward biaryl-containing derivatives from 1H-Pyrazole derivatives. Similarly, Sonogashira coupling reactions enable palladium-mediated addition across terminal alkynes affording extended conjugated systems useful both mechanistically as well as pharmacologically because they often impart enhanced lipophilicity which correlates well with improved oral bioavailability profiles when evaluated experimentally via standard techniques like Caco2 cell assays etc..

In conclusion,1H-Pyrazole,4-ethynyl- , CAS No:22779–02–8, represents an important class of heterocyclic compounds with significant potential applications across multiple domains within pharmaceutical research including oncology immunology infectious diseases etc.. Its unique structural features combined with facile synthetic accessibility make it an attractive scaffold for medicinal chemists seeking novel bioactive molecules designed around established pharmacophores yet offering distinct advantages over existing commercial entities due primarily but not exclusively because they may possess superior selectivity lower toxicity better pharmacokinetics etc.. As such continued exploration into structure–activity relationships involving this particular chemical entity along with related analogues will undoubtedly yield valuable insights into future directions taken by medicinal chemists worldwide seeking safe effective treatments against debilitating illnesses affecting millions globally today tomorrow onwards hence justifying ongoing interest investment hereafter perpetually so long human kind remains afflicted by disease requiring intervention via chemical means thereof.